Cas no 1805185-28-7 (4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid
• CAS No: 1805185-28-7
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4876693
• Update Time: 2025-05-19

4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-2-6(4-13)9(10(11)12)7(14-5)3-8(15)16/h2,10H,3H2,1H3,(H,15,16)
• InChI Key： LJEBRMKAQMFJER-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C)N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid

Introduction to 4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic Acid (CAS No. 1805185-28-7)

4-Cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid, identified by its CAS number 1805185-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of functional groups such as the cyano group, difluoromethyl group, and acetic acid moiety makes this compound a promising candidate for various therapeutic applications.

The< strong>cyano group at the 4-position of the pyridine ring introduces a polar characteristic, enhancing the compound's solubility in polar solvents and potentially influencing its interaction with biological targets. The< strong>difluoromethyl group at the 3-position is known to improve metabolic stability and binding affinity, which are critical factors in drug design. Additionally, the< strong>methyl group at the 6-position contributes to the overall steric environment of the molecule, further modulating its pharmacokinetic profile.

The< strong>acetic acid moiety at the 2-position provides a carboxylic acid functional group, which can participate in hydrogen bonding interactions with biological targets. This feature makes the compound a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. The combination of these functional groups results in a complex molecular architecture that warrants thorough investigation into its potential therapeutic applications.

In recent years, there has been growing interest in developing novel pyridine-based compounds for their potential use in treating various diseases. Pyridine derivatives have been extensively studied for their roles in inhibiting enzymes, targeting receptors, and modulating cellular pathways. Among these derivatives, 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid has shown promise in several preclinical studies.

One of the most compelling areas of research involving this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is often associated with cancer and inflammatory diseases. Studies have demonstrated that pyridine-based inhibitors can effectively disrupt these pathways by binding to specific kinase domains. The unique structure of 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid suggests that it may interact with kinases in a manner that could lead to potent inhibitory effects.

Furthermore, this compound has shown promise in preliminary studies as a modulator of immune responses. The immune system plays a critical role in defending against pathogens and maintaining homeostasis. Dysregulation of immune responses is implicated in various autoimmune diseases and chronic inflammatory conditions. The ability of 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid to interact with immune cells and modulate their activity could provide a new therapeutic strategy for these conditions.

The< strong>difluoromethyl group in particular has been highlighted for its ability to enhance metabolic stability, which is a key consideration in drug development. Metabolic instability can lead to rapid degradation of drug candidates, reducing their efficacy and increasing their toxicity. By incorporating a difluoromethyl group, researchers can improve the half-life of the compound within the body, allowing for more sustained therapeutic effects.

In addition to its potential therapeutic applications, 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid may also find utility in chemical biology research. Its complex structure and functional groups make it a valuable tool for studying enzyme mechanisms and interactions. By using this compound as a probe molecule, researchers can gain insights into how various biological processes are regulated and how they can be targeted for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations are often employed to construct the desired molecular framework efficiently. The synthesis process also necessitates rigorous quality control measures to ensure that the final product meets the stringent requirements for pharmaceutical applications.

Ongoing research continues to explore new derivatives of 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid with improved pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency, selectivity, and bioavailability. These efforts are part of a broader trend in drug discovery where computational modeling and high-throughput screening are being used to identify promising candidates more rapidly.

The development of novel pharmaceuticals is often hampered by challenges such as patent expiry, generic competition, and regulatory hurdles. However, compounds like 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid offer fresh opportunities by leveraging innovative chemical structures and mechanisms of action. As research progresses, it is expected that more derivatives will emerge with enhanced therapeutic potential.

In conclusion, 4-cyano-3-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS No. 1805185-28-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting kinases, immune responses, and other critical biological processes. With continued advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play an important role in future therapeutic strategies.